AMINOBENZOYL-ARG-VAL-LYS-ARG-GLY-LEU-ALA-TYR(NO2)-ASP
AMINOBENZOYL-ARG-VAL-LYS-ARG-GLY-LEU-ALA-TYR(NO2)-ASP
Brand Name:
Vulcanchem
CAS No.:
161721-77-3
VCID:
VC0066813
InChI:
InChI=1S/C54H84N18O16/c1-28(2)24-38(49(81)64-30(5)44(76)69-39(50(82)70-40(52(84)85)26-42(74)75)25-31-17-19-32(20-18-31)88-72(86)87)65-41(73)27-63-46(78)35(15-10-22-61-53(57)58)67-47(79)36(14-8-9-21-55)68-51(83)43(29(3)4)71-48(80)37(16-11-23-62-54(59)60)66-45(77)33-12-6-7-13-34(33)56/h6-7,12-13,17-20,28-30,35-40,43H,8-11,14-16,21-27,55-56H2,1-5H3,(H,63,78)(H,64,81)(H,65,73)(H,66,77)(H,67,79)(H,68,83)(H,69,76)(H,70,82)(H,71,80)(H,74,75)(H,84,85)(H4,57,58,61)(H4,59,60,62)/t30-,35-,36-,37-,38-,39-,40-,43-/m0/s1
SMILES:
CC(C)CC(C(=O)NC(C)C(=O)NC(CC1=CC=C(C=C1)O[N+](=O)[O-])C(=O)NC(CC(=O)O)C(=O)O)NC(=O)CNC(=O)C(CCCN=C(N)N)NC(=O)C(CCCCN)NC(=O)C(C(C)C)NC(=O)C(CCCN=C(N)N)NC(=O)C2=CC=CC=C2N
Molecular Formula:
C54H84N18O16
Molecular Weight:
1241.376
AMINOBENZOYL-ARG-VAL-LYS-ARG-GLY-LEU-ALA-TYR(NO2)-ASP
CAS No.: 161721-77-3
Main Products
VCID: VC0066813
Molecular Formula: C54H84N18O16
Molecular Weight: 1241.376
CAS No. | 161721-77-3 |
---|---|
Product Name | AMINOBENZOYL-ARG-VAL-LYS-ARG-GLY-LEU-ALA-TYR(NO2)-ASP |
Molecular Formula | C54H84N18O16 |
Molecular Weight | 1241.376 |
IUPAC Name | (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[(2-aminobenzoyl)amino]-5-(diaminomethylideneamino)pentanoyl]amino]-3-methylbutanoyl]amino]hexanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-methylpentanoyl]amino]propanoyl]amino]-3-(4-nitrooxyphenyl)propanoyl]amino]butanedioic acid |
Standard InChI | InChI=1S/C54H84N18O16/c1-28(2)24-38(49(81)64-30(5)44(76)69-39(50(82)70-40(52(84)85)26-42(74)75)25-31-17-19-32(20-18-31)88-72(86)87)65-41(73)27-63-46(78)35(15-10-22-61-53(57)58)67-47(79)36(14-8-9-21-55)68-51(83)43(29(3)4)71-48(80)37(16-11-23-62-54(59)60)66-45(77)33-12-6-7-13-34(33)56/h6-7,12-13,17-20,28-30,35-40,43H,8-11,14-16,21-27,55-56H2,1-5H3,(H,63,78)(H,64,81)(H,65,73)(H,66,77)(H,67,79)(H,68,83)(H,69,76)(H,70,82)(H,71,80)(H,74,75)(H,84,85)(H4,57,58,61)(H4,59,60,62)/t30-,35-,36-,37-,38-,39-,40-,43-/m0/s1 |
Standard InChIKey | ACGAVDCNLNZIOD-GTAWMLOBSA-N |
SMILES | CC(C)CC(C(=O)NC(C)C(=O)NC(CC1=CC=C(C=C1)O[N+](=O)[O-])C(=O)NC(CC(=O)O)C(=O)O)NC(=O)CNC(=O)C(CCCN=C(N)N)NC(=O)C(CCCCN)NC(=O)C(C(C)C)NC(=O)C(CCCN=C(N)N)NC(=O)C2=CC=CC=C2N |
Last Modified | Aug 20 2021 |
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